molecular formula C10H14ClN3O B2556943 trans-4-((4-Chloropyrimidin-2-yl)amino)cyclohexanol CAS No. 1261233-60-6

trans-4-((4-Chloropyrimidin-2-yl)amino)cyclohexanol

Cat. No. B2556943
CAS RN: 1261233-60-6
M. Wt: 227.69
InChI Key: ILTLLTHPBPWSEB-ZKCHVHJHSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“trans-4-((4-Chloropyrimidin-2-yl)amino)cyclohexanol” is a chemical compound with the molecular formula C10H14ClN3O and a molecular weight of 227.69 . It is used in research and as a building block in chemistry .


Molecular Structure Analysis

The molecular structure of “trans-4-((4-Chloropyrimidin-2-yl)amino)cyclohexanol” consists of a cyclohexanol ring with an amino group attached to the 4th carbon. This amino group is further substituted with a 4-chloropyrimidin-2-yl group .


Physical And Chemical Properties Analysis

“trans-4-((4-Chloropyrimidin-2-yl)amino)cyclohexanol” has a molecular weight of 227.69 . Other physical and chemical properties such as boiling point and storage conditions are not specified .

Safety and Hazards

The safety data sheet for “trans-4-((4-Chloropyrimidin-2-yl)amino)cyclohexanol” suggests that it may have acute oral toxicity (Category 4, H302) according to the Globally Harmonized System of Classification and Labelling of Chemicals . As with all chemicals, it should be handled with appropriate safety precautions.

properties

IUPAC Name

4-[(4-chloropyrimidin-2-yl)amino]cyclohexan-1-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14ClN3O/c11-9-5-6-12-10(14-9)13-7-1-3-8(15)4-2-7/h5-8,15H,1-4H2,(H,12,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILTLLTHPBPWSEB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CCC1NC2=NC=CC(=N2)Cl)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14ClN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001202425
Record name Cyclohexanol, 4-[(4-chloro-2-pyrimidinyl)amino]-, trans-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001202425
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

227.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

trans-4-((4-Chloropyrimidin-2-yl)amino)cyclohexanol

CAS RN

1261233-60-6
Record name Cyclohexanol, 4-[(4-chloro-2-pyrimidinyl)amino]-, trans-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001202425
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.